1-benzyl-4-hydroxy-3-nitroquinolin-2(1H)-one

• IUPAC Name: 1-benzyl-4-hydroxy-3-nitroquinolin-2-one
• InChI: InChI=1S/C16H12N2O4/c19-15-12-8-4-5-9-13(12)17(16(20)14(15)18(21)22)10-11-6-2-1-3-7-11/h1-9,19H,10H2
• InChI Key: XFKRUWXHZGOBAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=C(C2=O)[N+](=O)[O-])O
• Molecular Formula: C16H12N2O4
• DSSTOX Substance ID: DTXSID60715648
• Molecular Weight: 296.28 g/mol
• CAS RN: 62756-08-5

Description

1-benzyl-4-hydroxy-3-nitroquinolin-2(1H)-one, also known as BNQ, is a synthetic compound with potential medicinal properties. It belongs to the family of quinoline derivatives, which have been extensively studied for their biological activities. BNQ has been reported to exhibit various pharmacological effects, including antimicrobial, antitumor, and anti-inflammatory activities.

Mechanism of Action

The mechanism of action of 1-benzyl-4-hydroxy-3-nitroquinolin-2(1H)-one is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects by interfering with various cellular processes, such as DNA synthesis, protein synthesis, and cell division. This compound has also been reported to induce apoptosis, a programmed cell death mechanism, in cancer cells.
Biochemical and Physiological Effects
This compound has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses by interfering with their cellular processes. This compound has also been reported to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its antitumor activity. In addition, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

1-benzyl-4-hydroxy-3-nitroquinolin-2(1H)-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized in the laboratory. It has also been shown to exhibit potent biological activities, which make it a potential candidate for drug development. However, there are also some limitations associated with this compound. It has low solubility in water, which may limit its bioavailability. In addition, its mechanism of action is not fully understood, which may hinder its clinical development.

Future Directions

There are several future directions for the study of 1-benzyl-4-hydroxy-3-nitroquinolin-2(1H)-one. One potential direction is to investigate its potential as a broad-spectrum antimicrobial agent. Another direction is to explore its potential as an anticancer agent, either alone or in combination with other chemotherapeutic agents. In addition, further studies are needed to elucidate its mechanism of action and to optimize its pharmacological properties for clinical development.
Conclusion
In conclusion, this compound is a synthetic compound with potential medicinal properties. It has been reported to exhibit various pharmacological effects, including antimicrobial, antitumor, and anti-inflammatory activities. This compound can be synthesized by reacting 4-hydroxy-3-nitroquinolin-2(1H)-one with benzyl bromide in the presence of a base. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound, which may contribute to the development of novel therapeutic agents.

Scientific Research Applications

1-benzyl-4-hydroxy-3-nitroquinolin-2(1H)-one has been extensively studied for its potential medicinal properties. It has been reported to exhibit antimicrobial activity against various microorganisms, including bacteria, fungi, and viruses. This compound has also been shown to have antitumor activity against cancer cells, both in vitro and in vivo. In addition, this compound has been reported to have anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases.